Cas no 183429-68-7 (Methyl 1-Amino-1-cyclooctanecarboxylate)

• Product Name: Methyl 1-Amino-1-cyclooctanecarboxylate
• CAS No: 183429-68-7
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 114090
• PubChem ID: 1512634
• Update Time: 2025-07-28

Methyl 1-Amino-1-cyclooctanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclooctanecarboxylicacid, 1-amino-, methyl ester
• METHYL 1-AMINO-1-CYCLOOCTANECARBOXYLATE
• methyl 1-aminocyclooctane-1-carboxylate
• 183429-68-7
• methyl 1-aminocyclooctanecarboxylate
• Cyclooctanecarboxylic acid, 1-amino-, methyl ester
• SCHEMBL1809800
• DTXSID80363746
• W18876
• BS-41654
• FT-0655434
• AKOS010011613
• CS-0328460
• LLDGFHBTNMXXOL-UHFFFAOYSA-N
• Methyl 1-Amino-1-cyclooctanecarboxylate

• Inchi： 1S/C10H19NO2/c1-13-9(12)10(11)7-5-3-2-4-6-8-10/h2-8,11H2,1H3
• InChI Key： LLDGFHBTNMXXOL-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CCCCCCC1)N)=O

Computed Properties

• Exact Mass: 185.14200
• Monoisotopic Mass: 185.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 0.998
• Boiling Point: 253°Cat760mmHg
• Flash Point: 116.6°C
• Refractive Index: 1.465
• PSA: 52.32000
• LogP: 2.30150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 1-Amino-1-cyclooctanecarboxylate

Comprehensive Overview of Methyl 1-Amino-1-cyclooctanecarboxylate (CAS No. 183429-68-7)

Methyl 1-Amino-1-cyclooctanecarboxylate (CAS No. 183429-68-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, synthetic chemistry, and material science. This compound, characterized by its unique cyclooctane ring structure and functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its carboxylate and amino functionalities make it particularly valuable for designing peptidomimetics and other bioactive molecules, aligning with current trends in drug discovery and development.

In recent years, the demand for cyclic amino acid derivatives like Methyl 1-Amino-1-cyclooctanecarboxylate has surged due to their applications in creating novel therapeutics. Researchers are increasingly exploring its potential in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors, which are hot topics in precision medicine. The compound's rigid cyclooctane backbone also contributes to its stability, making it a candidate for prodrug formulations and sustained-release drug delivery systems.

From a synthetic chemistry perspective, Methyl 1-Amino-1-cyclooctanecarboxylate (CAS No. 183429-68-7) is often utilized in ring-expansion reactions and stereoselective synthesis. Its eight-membered ring structure provides a balance between flexibility and conformational constraints, which is critical for designing macrocyclic compounds. These attributes are particularly relevant in the development of catalysts and ligands for asymmetric synthesis, a growing area of interest in green chemistry.

The compound's physicochemical properties, such as its solubility in polar solvents and melting point, have been extensively studied to optimize its use in industrial applications. Recent advancements in computational chemistry have enabled researchers to predict its behavior in various environments, further enhancing its utility in high-throughput screening and molecular modeling. These innovations align with the broader shift toward AI-driven drug discovery, where compounds like Methyl 1-Amino-1-cyclooctanecarboxylate play a pivotal role.

Another emerging application of Methyl 1-Amino-1-cyclooctanecarboxylate is in the field of biomaterials. Its ability to form stable hydrogen bonds and van der Waals interactions makes it suitable for designing self-assembling nanostructures. This has implications for developing smart materials and bioactive coatings, which are highly sought after in medical devices and tissue engineering.

In summary, Methyl 1-Amino-1-cyclooctanecarboxylate (CAS No. 183429-68-7) is a multifaceted compound with broad applications across pharmaceuticals, synthetic chemistry, and materials science. Its unique structural features and functional groups make it a valuable tool for researchers tackling challenges in drug design, catalysis, and nanotechnology. As scientific inquiry continues to evolve, this compound is poised to remain at the forefront of innovation.